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diphenylglycine

Cat. No.: B612793

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylarginyltryptophyl diphenylglycine is a synthetically derived tetrapeptide with the
amino acid sequence Ac-Arg-Trp-Phg-Phg-OH. It is a bioactive peptide developed for its
potential applications in skincare and dermatology, primarily targeting the signs of aging. This
peptide is designed to address the loss of skin firmness and elasticity that occurs with aging
and exposure to environmental stressors. Marketed under the trade name Relistase™, this
peptide is noted for its dual mechanism of action: inhibiting elastase activity and stimulating the
synthesis of type | collagen. This guide provides a comprehensive technical overview of
Acetylarginyltryptophyl diphenylglycine, including its chemical structure, synthesis,
proposed mechanism of action, and methods for evaluating its efficacy.

Chemical Structure and Properties

The fundamental chemical identity of Acetylarginyltryptophyl diphenylglycine and its
constituent amino acid residues is defined by their SMILES (Simplified Molecular-Input Line-
Entry System) notation.
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Compound SMILES Notation

CC(=O)N--INVALID-LINK--N)C(=O)N--INVALID-
Acetylarginyltryptophyl diphenylglycine LINK--C(=O)N--INVALID-LINK--C(=O)N--
INVALID-LINK--C(=0)O[1]

Na-Acetyl-L-arginine CC(=O)N--INVALID-LINK--N)C(=0)0O[2][3]

C1=CC=C2C(=C1)C(=CN2)C--INVALID-LINK--

L-Tryptophan
O)N[4][5]

2,2-Diphenylglycine clcce(ccl)C(c2cecec2)(C(=0)O)N6][7]1[8]

Mechanism of Action

Acetylarginyltryptophyl diphenylglycine exerts its anti-aging effects through a dual
mechanism that addresses key factors in the degradation of the skin's extracellular matrix
(ECM). The primary proposed actions are the inhibition of the enzyme elastase and the

stimulation of type | collagen synthesis.[9]

» Elastase Inhibition: Elastase is a protease that breaks down elastin, a critical protein
responsible for the elasticity and resilience of the skin.[1] With age and exposure to
environmental factors such as UV radiation, elastase activity increases, leading to a loss of
skin firmness and the formation of wrinkles. Acetylarginyltryptophyl diphenylglycine is
designed to inhibit elastase activity, thereby protecting existing elastin fibers from
degradation.[9]

» Stimulation of Collagen Synthesis: Collagen is the most abundant protein in the skin,
providing structural support and tensile strength. Its production naturally declines with age.
This peptide is reported to stimulate the synthesis of type | collagen, which helps to reinforce
the skin's structural integrity and improve its firmness.[9]

The combined effect of preserving elastin and promoting new collagen formation leads to an
overall improvement in skin elasticity and a reduction in the appearance of sagging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b612793?utm_src=pdf-custom-synthesis
https://renude.co/ingredients/acetylarginyltryptophyl-diphenylglycine
https://www.researchgate.net/figure/represents-the-anti-elastase-activities-of-the-various-extracts-and-formulations-using_fig1_283676725
https://pmc.ncbi.nlm.nih.gov/articles/PMC7574744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7574744/
https://incidecoder.com/ingredients/acetylarginyltryptophyl-diphenylglycine
https://www.mdpi.com/1660-3397/22/10/435
https://www.paulaschoice.co.uk/acetylarginyltryptophyl-diphenylglycine/ingredient-acetylarginyltryptophyl-diphenylglycine.html
https://www.ulprospector.com/es/eu/PersonalCare/Detail/2316/130334/Relistase-peptide-solution
https://www.ulprospector.com/zh-tw/asia/PersonalCare/Detail/2315/130334/Relistase-peptide-solution
https://ci.guide/peptides/acetylarginyltryptophyl-diphenylglycine
https://ci.guide/peptides/acetylarginyltryptophyl-diphenylglycine
https://www.benchchem.com/product/b612793#smiles-notation-for-acetylarginyltryptophyl-diphenylglycine
https://www.benchchem.com/product/b612793#smiles-notation-for-acetylarginyltryptophyl-diphenylglycine
https://www.benchchem.com/product/b612793#smiles-notation-for-acetylarginyltryptophyl-diphenylglycine
https://www.benchchem.com/product/b612793#smiles-notation-for-acetylarginyltryptophyl-diphenylglycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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